Cas no 130817-79-7 (Naphthalene,1-ethynyl-2,7-dimethoxy-)

• Product Name: Naphthalene,1-ethynyl-2,7-dimethoxy-
• CAS No: 130817-79-7
• MF: C₁₄H₁₂O₂
• MW: 212.243884086609
• CID: 161153
• PubChem ID: 131308
• Update Time: 2025-04-19

Naphthalene,1-ethynyl-2,7-dimethoxy- Chemical and Physical Properties

Names and Identifiers

• Naphthalene,1-ethynyl-2,7-dimethoxy-
• 1-ethynyl-2,7-dimethoxynaphthalene
• EDMN
• 130817-79-7
• DTXSID20156755
• Naphthalene, 1-ethynyl-2,7-dimethoxy-

• Inchi： 1S/C14H12O2/c1-4-12-13-9-11(15-2)7-5-10(13)6-8-14(12)16-3/h1,5-9H,2-3H3
• InChI Key： NNBINVCZPJUFLU-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=C2C=CC(=CC2=C1C#C)OC

Computed Properties

• Exact Mass: 212.08376
• Monoisotopic Mass: 212.08373
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5
• XLogP3: 3.4

Experimental Properties

• Density: 1.13
• Boiling Point: 360°Cat760mmHg
• Flash Point: 152.2°C
• Refractive Index: 1.604
• PSA: 18.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes